Cas no 501426-62-6 (2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one)

2-Fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one is a fluorinated aromatic ketone with potential utility as a synthetic intermediate in pharmaceutical and agrochemical applications. Its structure, featuring both fluorine and methoxy substituents, enhances electrophilic reactivity and metabolic stability, making it valuable for the development of bioactive compounds. The presence of fluorine atoms at strategic positions can influence electronic properties and improve binding affinity in target molecules. This compound is particularly suited for use in cross-coupling reactions, nucleophilic substitutions, and other transformations requiring a reactive carbonyl group. Its well-defined purity and consistent performance ensure reliability in complex synthetic pathways.

2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one structure

501426-62-6 structure

Product Name:2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one

CAS No:501426-62-6

MF:C₉H₈F₂O₂

MW:186.155429840088

CID:867209

PubChem ID:11789922

Update Time:2025-10-13

2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethanone
- Ethanone, 2-fluoro-1-(3-fluoro-4-methoxyphenyl)- (9CI)
-  
- 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one
- Inchi： 1S/C9H8F2O2/c1-13-9-3-2-6(4-7(9)11)8(12)5-10/h2-4H,5H2,1H3
- InChI Key： QDYRWKURPIEHFM-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(C(CF)=O)=C1)OC

Computed Properties

Exact Mass: 186.04923582g/mol
Monoisotopic Mass: 186.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26.3Å²

2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1621472-0.05g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	0.05g	$864.0	2023-06-04
Enamine	EN300-1621472-0.1g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	0.1g	$904.0	2023-06-04
Enamine	EN300-1621472-0.25g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	0.25g	$946.0	2023-06-04
Enamine	EN300-1621472-0.5g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	0.5g	$987.0	2023-06-04
Enamine	EN300-1621472-1.0g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	1g	$1029.0	2023-06-04
Enamine	EN300-1621472-2.5g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	2.5g	$2014.0	2023-06-04
Enamine	EN300-1621472-5.0g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	5g	$2981.0	2023-06-04
Enamine	EN300-1621472-10.0g	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	10g	$4421.0	2023-06-04
Enamine	EN300-1621472-50mg	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	50mg	$587.0	2023-09-22
Enamine	EN300-1621472-100mg	2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one	501426-62-6	100mg	$615.0	2023-09-22